Cas no 2098014-89-0 (1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2098014-89-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5724655
• PubChem ID: 121208480
• Update Time: 2025-11-03

1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0048840
• 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2098014-89-0
• F2157-0036
• AKOS026717878
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[1-(2-methylpropyl)-3-pyrrolidinyl]-

• Inchi： 1S/C11H18N4O2/c1-8(2)5-14-4-3-9(6-14)15-7-10(11(16)17)12-13-15/h7-9H,3-6H2,1-2H3,(H,16,17)
• InChI Key： QSZGZCOITDCOKN-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CCN(CC(C)C)C2)N=N1)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 418.3±55.0 °C at 760 mmHg
• Flash Point: 204.0±31.5 °C
• pka: 3.25±0.50(Predicted)

1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-(1-Isobutylpyrrolidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS: 2098014-89-0)

The compound 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2098014-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis of 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach. The compound's pyrrolidine and triazole moieties contribute to its enhanced binding affinity and selectivity toward various biological targets, including enzymes and receptors implicated in inflammatory and infectious diseases.

In vitro and in vivo evaluations have demonstrated promising antimicrobial and anti-inflammatory properties of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest its potential as a lead compound for developing novel antibiotics.

Further investigations into the compound's mechanism of action revealed its ability to modulate key signaling pathways, such as the NF-κB pathway, which plays a critical role in inflammation and immune responses. Molecular docking studies have provided insights into its interactions with target proteins, supporting its rational design for improved pharmacokinetic properties.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.

In conclusion, 1-(1-isobutylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold for drug discovery, with its multifaceted biological activities and synthetic versatility. Continued exploration of its therapeutic potential and mechanistic insights will be crucial for advancing its development in the pharmaceutical industry.